Cas no 2225180-61-8 ((2-propylpyridin-4-yl)boronic acid)

• Product Name: (2-propylpyridin-4-yl)boronic acid
• CAS No: 2225180-61-8
• MF: C₈H₁₂BNO₂
• MW: 165.00
• CID: 5143347
• PubChem ID: 75132238
• Update Time: 2024-11-05

(2-propylpyridin-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-propylpyridin-4-yl)boronic acid
• 2225180-61-8
• 2-(n-Propyl)pyridine-4-boronic acid

• Inchi： 1S/C8H12BNO2/c1-2-3-8-6-7(9(11)12)4-5-10-8/h4-6,11-12H,2-3H2,1H3
• InChI Key： HEHIRHRBKAUAHS-UHFFFAOYSA-N
• SMILES： C(C1N=CC=C(B(O)O)C=1)CC

Computed Properties

• Exact Mass: 165.0961088g/mol
• Monoisotopic Mass: 165.0961088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų